4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxycarbonyl-3-fluorophenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C16H12FNO6/c1-2-24-16(21)11-5-3-9(7-13(11)17)10-4-6-12(15(19)20)14(8-10)18(22)23/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: AWHWIYKTXKWQPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F
• Molecular Formula: C16H12FNO6
• DSSTOX Substance ID: DTXSID30691960
• Molecular Weight: 333.27 g/mol
• CAS RN: 1261989-46-1

Description

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% (4-FCN) is an organic compound used in a wide range of applications, such as synthesis of pharmaceuticals, biochemicals, and materials. It is a white, odorless crystalline solid, with a melting point of 155-160°C and a boiling point of >300°C. 4-FCN is a common intermediate in the synthesis of a variety of compounds, including drugs, dyes, and other chemicals.

Scientific Research Applications

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent for the synthesis of various compounds, including drugs, dyes, and other chemicals. It is also used as an intermediate in the synthesis of pharmaceuticals, biochemicals, and materials. Additionally, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% is used in the synthesis of small molecules for use in drug discovery and development.

Mechanism of Action

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% is an intermediate in the synthesis of a variety of compounds, including drugs, dyes, and other chemicals. The mechanism of action of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% is dependent on the reaction it is used in. Generally, the reaction of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% with a base, such as triethylamine, produces a nucleophilic substitution reaction, which results in the formation of an intermediate, which can then be further reacted to form the desired product.
Biochemical and Physiological Effects
4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% has no known direct biochemical or physiological effects on humans or other organisms. However, it is important to note that 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% may be used as a reagent or intermediate in the synthesis of compounds that may have direct biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% is a useful reagent for laboratory experiments due to its high purity and low cost. It is also easy to handle, since it is a solid at room temperature. However, it is important to note that 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% is a highly reactive compound and should be handled with care. Additionally, it is important to use appropriate safety measures when working with 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95%, such as wearing protective clothing and using appropriate ventilation.

Future Directions

The use of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% in the synthesis of compounds for use in drug discovery and development is a promising area of research. Additionally, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% may be used as an intermediate in the synthesis of a variety of compounds, including drugs, dyes, and other chemicals. Additionally, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% may be used in the synthesis of small molecules for use in drug delivery systems. Finally, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% may be used in the synthesis of materials for use in medical devices and implants.

Synthesis Methods

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% can be synthesized through a number of different methods. The most common method is the reaction of 4-fluorobenzaldehyde with ethyl chloroformate in the presence of a base, such as triethylamine, followed by nitration with nitric acid. This method yields 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-nitrobenzoic acid, 95% in yields of up to 95%. Other methods of synthesis include the reaction of 4-fluorobenzaldehyde with ethyl chloroformate in the presence of a base, such as pyridine, followed by nitration with nitric acid.